3-(4-tert-butylphenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole

• IUPAC Name: 3-(4-tert-butylphenyl)-5-[(4-methoxyphenyl)methylsulfanyl]-4-methyl-1,2,4-triazole
• InChI: InChI=1S/C21H25N3OS/c1-21(2,3)17-10-8-16(9-11-17)19-22-23-20(24(19)4)26-14-15-6-12-18(25-5)13-7-15/h6-13H,14H2,1-5H3
• InChI Key: VQKSSRGYLSWBKD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C)SCC3=CC=C(C=C3)OC
• Molecular Formula: C21H25N3OS
• Molecular Weight: 367.5 g/mol

Description

The compound “3-(4-tert-butylphenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole” is a complex organic molecule. It contains a triazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The triazole ring is substituted with a tert-butylphenyl group, a methoxybenzylthio group, and a methyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the triazole ring and the introduction of the various substituents. One possible method could involve the reaction of an appropriate azide with an alkene to form the triazole ring, a process known as click chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The tert-butylphenyl group is a bulky, hydrophobic group, while the methoxybenzylthio group would add additional complexity to the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The triazole ring is generally quite stable, but could potentially be modified under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would likely be affected by the presence of the hydrophobic tert-butylphenyl group and the polar methoxybenzylthio group.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with various proteins or other molecules in the body.

Safety and Hazards

As with any chemical compound, handling “3-(4-tert-butylphenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole” would require appropriate safety precautions. Without specific information, it’s difficult to comment on the exact safety and hazards associated with this compound.

Future Directions

The study and application of “3-(4-tert-butylphenyl)-5-[(4-methoxybenzyl)thio]-4-methyl-4H-1,2,4-triazole” could potentially be a topic of future research. It could be interesting to explore its synthesis, properties, and potential applications in more detail.